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Compound Name: Dihydropashanone

Cat. No.: B016698

Dihydropashanone: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydropashanone, a dihydrochalcone natural product, has garnered significant interest
within the scientific community for its notable biological activities. This technical guide provides
an in-depth overview of the chemical structure, physicochemical properties, and known
biological functions of dihydropashanone. Detailed experimental protocols for its isolation and
characterization are presented, alongside a summary of its mechanism of action in
neuroinflammation and neuroprotection. This document aims to serve as a comprehensive
resource for researchers and professionals in drug discovery and development.

Chemical Structure and Identification

Dihydropashanone is chemically known as 1-(2,6-dihydroxy-3,4-dimethoxyphenyl)-3-
phenylpropan-1-one. Its structure is characterized by a substituted aromatic ring linked to a
phenylpropyl group via a carbonyl function.
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Identifier

Value

IUPAC Name

1-(2,6-dihydroxy-3,4-dimethoxyphenyl)-3-
phenylpropan-1-one[1]

Molecular Formula

C17H1805[1][2][3]

Molecular Weight

302.32 g/mol [2][3]

SMILES String

COC1=C(C(=C(C(=C1)0)C(=0)CCC2=CC=CC
=C2)0)0C][1]

CAS Number

41997-41-5[2][3]

Physicochemical Properties

Dihydropashanone is a solid, crystalline powder at room temperature.[2][4] It exhibits

solubility in a range of organic solvents.

Property

Value Source

Physical State

Solid / Powder [2][4]

Solubility

Soluble in Chloroform,
Dichloromethane, Ethyl [3]
Acetate, DMSO, Acetone

Predicted Boiling Point

499.2 +45.0 °C

Predicted Density

1.243 £ 0.06 g/cm3

Note: Experimental data for melting point, boiling point, and density are not readily available in

the reviewed literature. The provided boiling point and density are predicted values.

Spectroscopic Data for Structural Elucidation

The structure of dihydropashanone has been confirmed through various spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry

(MS), and Infrared (IR) spectroscopy. While specific spectral data from the original isolation is
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not widely published, commercial suppliers of dihydropashanone confirm its structure using
these methods.

e 1H-NMR and 8C-NMR Spectroscopy: These techniques are crucial for determining the
carbon-hydrogen framework of the molecule, including the substitution patterns on the
aromatic rings and the structure of the propanone chain.

o Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and
fragmentation pattern of dihydropashanone, confirming its elemental composition.

« Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the functional groups present in
the molecule, such as the hydroxyl (-OH) and carbonyl (C=0) groups.

Biological Activity and Mechanism of Action

Recent studies have highlighted the significant therapeutic potential of dihydropashanone,
particularly in the context of neurodegenerative diseases.

Anti-Neuroinflammatory and Neuroprotective Effects

A key study demonstrated that dihydropashanone exhibits potent anti-neuroinflammatory and
neuroprotective properties in cellular models.[1][2]

Key Findings:

» Non-cytotoxic: Dihydropashanone did not show cytotoxic effects on BV2 microglia and
HT22 hippocampal neuronal cells at concentrations effective for its biological activity.[1]

o Anti-inflammatory Activity: It significantly inhibits the lipopolysaccharide (LPS)-induced
inflammatory response in BV2 microglia.[1][2] This includes the dose-dependent suppression
of key inflammatory mediators:

o Nitrite (a proxy for nitric oxide)
o Tumor Necrosis Factor-alpha (TNF-a)[2]

o Interleukin-6 (IL-6)[2]
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o Prostaglandin E2 (PGE2)[2]

o Neuroprotective Activity: Dihydropashanone protects HT22 neuronal cells from glutamate-
induced oxidative stress and cell death.[1][2]

o Antioxidant Activity: The compound effectively reduces the accumulation of intracellular
Reactive Oxygen Species (ROS).[1]

Mechanism of Action:

The anti-inflammatory and neuroprotective effects of dihydropashanone are mediated through
the modulation of two critical signaling pathways:

« Inhibition of the NF-kB Pathway: Dihydropashanone suppresses the activation of Nuclear
Factor-kappa B (NF-kB), a key transcription factor that regulates the expression of pro-
inflammatory genes.[1][2]

» Activation of the Nrf2/HO-1 Pathway: Dihydropashanone promotes the activation of
Nuclear factor erythroid 2-related factor 2 (Nrf2).[1] Activated Nrf2 translocates to the
nucleus and induces the expression of antioxidant enzymes, including Heme Oxygenase-1
(HO-1), which plays a crucial role in cellular defense against oxidative stress.[1]
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Caption: Signaling pathways modulated by Dihydropashanone.
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Other Potential Biological Activities

While the anti-neuroinflammatory effects are the most well-documented, preliminary reports
suggest that dihydropashanone and related dihydrochalcones may possess a broader range
of biological activities, including:

o Antimicrobial Activity: Some studies have indicated that dihydroxanthones, a related class of
compounds, exhibit activity against Gram-positive bacteria.

e Anticancer Activity: Chalcones, the parent compound class of dihydropashanone, are
known to exhibit anticancer properties through various mechanisms, including the induction
of apoptosis and inhibition of cell proliferation.

o Antiviral Activity: Certain flavonoids have demonstrated antiviral activity against various
viruses. The potential of dihydropashanone in this area warrants further investigation.

Further research is required to fully elucidate and quantify these potential activities for
dihydropashanone.

Experimental Protocols
Isolation of Dihydropashanone from Lindera
erythrocarpa

The following is a general protocol for the isolation of dihydropashanone from the leaves of
Lindera erythrocarpa, as described in the literature.[1]
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Caption: Workflow for the isolation of Dihydropashanone.
o Extraction: Ground leaves of L. erythrocarpa (1.5 kg) are extracted with methanol.

« Partitioning: The crude methanol extract is partitioned successively with hexane, ethyl
acetate, and n-butanol.
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o Fractionation: The hexane fraction, which contains dihydropashanone, is subjected to
further purification.

o Chromatography: The hexane fraction is fractionated using silica gel and C18 column
chromatography to yield pure dihydropashanone.

Synthesis of Dihydropashanone

While a specific, detailed protocol for the total synthesis of dihydropashanone is not readily
available in the reviewed literature, a plausible synthetic route can be inferred from general
methods for the synthesis of dihydrochalcones. A common approach involves the Claisen-
Schmidt condensation of an appropriate acetophenone with a benzaldehyde, followed by the
reduction of the resulting chalcone. For dihydropashanone, this would likely involve:

o Starting Materials: 2,6-dihydroxy-3,4-dimethoxyacetophenone and benzaldehyde.

o Claisen-Schmidt Condensation: Base-catalyzed condensation of the acetophenone and
benzaldehyde to form the corresponding chalcone.

¢ Reduction: Selective reduction of the carbon-carbon double bond of the chalcone to yield
dihydropashanone.

Conclusion

Dihydropashanone is a promising natural product with well-documented anti-
neuroinflammatory and neuroprotective effects. Its mechanism of action, involving the dual
modulation of the NF-kB and Nrf2/HO-1 signaling pathways, makes it an attractive candidate
for further investigation in the context of neurodegenerative diseases. While its
physicochemical and spectroscopic properties are generally characterized, more detailed
experimental data would be beneficial for the scientific community. Furthermore, exploration of
its other potential biological activities, such as anticancer and antimicrobial effects, could open
up new avenues for therapeutic applications. The development of an efficient and scalable
synthetic route would also be crucial for advancing the research and development of
dihydropashanone-based therapeutics. This guide provides a solid foundation for researchers
and drug development professionals to build upon in their exploration of this intriguing
molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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